Cas no 136812-31-2 (7-Bromo-2-chloroquinoline-3-carboxaldehyde)

7-Bromo-2-chloroquinoline-3-carboxaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its quinoline scaffold, functionalized with bromo and chloro substituents, along with a reactive aldehyde group, enables selective modifications for constructing complex molecular architectures. The compound is particularly valuable in medicinal chemistry for developing biologically active quinoline derivatives, such as kinase inhibitors and antimicrobial agents. Its high purity and stability make it suitable for cross-coupling reactions, nucleophilic additions, and other transformations. The presence of both halogen and aldehyde functionalities allows for sequential functionalization, enhancing its utility in targeted synthesis. This compound is commonly employed in academic and industrial research for drug discovery and material science applications.
7-Bromo-2-chloroquinoline-3-carboxaldehyde structure
136812-31-2 structure
Product Name:7-Bromo-2-chloroquinoline-3-carboxaldehyde
CAS No:136812-31-2
MF:C10H5BrClNO
MW:270.509800672531
MDL:MFCD06239277
CID:901442
PubChem ID:17039589
Update Time:2025-05-28

7-Bromo-2-chloroquinoline-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-2-chloroquinoline-3-carbaldehyde
    • 7-Bromo-2-chloro-3-quinolinecarboxaldehyde
    • 7-Bromo-2-Chloroquinoline-3-Carboxaldehyde
    • 7-bromo-2-chloro-quinoline-3-carbaldehyde
    • QU041
    • 136812-31-2
    • AB23558
    • 7-Bromo-2-chloroquinoline-3-carboxaldehyde, AldrichCPR
    • SCHEMBL378904
    • DTXSID10588864
    • MFCD06239277
    • DB-341943
    • BCP21355
    • CS-0308047
    • EN300-106047
    • NS-04345
    • AKOS015946063
    • AT13208
    • 7-Bromo-2-chloroquinoline-3-carboxaldehyde
    • MDL： MFCD06239277
    • Inchi： 1S/C10H5BrClNO/c11-8-2-1-6-3-7(5-14)10(12)13-9(6)4-8/h1-5H
    • InChI Key： OUKVZDXSWJHLNI-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=CC(C=O)=C(N=C2C=1)Cl

Computed Properties

  • Exact Mass: 268.92400
  • Monoisotopic Mass: 268.92430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.727±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 389.8±37.0 °C at 760 mmHg
  • Flash Point: 189.6±26.5 °C
  • Solubility: Almost insoluble (0.038 g/l) (25 º C),
  • PSA: 29.96000
  • LogP: 3.46320
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

7-Bromo-2-chloroquinoline-3-carboxaldehyde Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

7-Bromo-2-chloroquinoline-3-carboxaldehyde Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromo-2-chloroquinoline-3-carboxaldehyde Pricemore >>

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AB213136-2,5 g
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